Cas no 1344399-54-7 (4-(3R)-3-aminobutyl-3-methoxyphenol)

• Product Name: 4-(3R)-3-aminobutyl-3-methoxyphenol
• CAS No: 1344399-54-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6361469
• PubChem ID: 165664712
• Update Time: 2025-10-30

4-(3R)-3-aminobutyl-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-aminobutyl-3-methoxyphenol
• EN300-1827799
• 4-[(3R)-3-aminobutyl]-3-methoxyphenol
• 1344399-54-7

• Inchi： 1S/C11H17NO2/c1-8(12)3-4-9-5-6-10(13)7-11(9)14-2/h5-8,13H,3-4,12H2,1-2H3/t8-/m1/s1
• InChI Key： NDWYZGPTTCDJFB-MRVPVSSYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC[C@@H](C)N)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3R)-3-aminobutyl-3-methoxyphenol

Professional Introduction to Compound with CAS No. 1344399-54-7 and Product Name: 4-(3R)-3-aminobutyl-3-methoxyphenol

The compound with the CAS number 1344399-54-7 and the product name 4-(3R)-3-aminobutyl-3-methoxyphenol represents a significant advancement in the field of chemically modified pharmaceutical intermediates. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The 4-(3R)-3-aminobutyl-3-methoxyphenol moiety, characterized by its chiral center and functional groups, offers a versatile platform for further chemical modifications, making it a valuable building block in synthetic organic chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can enhance the enantioselectivity of catalytic reactions. The presence of the (3R) configuration in 4-(3R)-3-aminobutyl-3-methoxyphenol suggests that it may serve as an effective chiral scaffold for asymmetric synthesis. This property is particularly relevant in the pharmaceutical industry, where enantiopure compounds are often required to achieve optimal pharmacological activity while minimizing side effects.

One of the most compelling aspects of this compound is its potential role in the synthesis of bioactive molecules. The combination of an amine group and a methoxy-substituted phenol provides multiple sites for further functionalization, enabling the creation of complex structures that mimic natural products or drug candidates. For instance, derivatives of 4-(3R)-3-aminobutyl-3-methoxyphenol have been explored as precursors to kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases.

Recent studies have highlighted the importance of 4-(3R)-3-aminobutyl-3-methoxyphenol in medicinal chemistry due to its ability to participate in diverse chemical transformations. Researchers have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to constructing biaryl frameworks found in many pharmacologically active compounds. These reactions often require specialized ligands to achieve high yields and selectivity, and 4-(3R)-3-aminobutyl-3-methoxyphenol has shown promise as an effective ligand precursor.

The compound's structural features also make it an attractive candidate for exploring new synthetic methodologies. For example, the amine group can be easily acylated or alkylated, while the phenolic hydroxyl can undergo etherification or esterification. This flexibility allows chemists to tailor the molecule's properties for specific applications, such as drug delivery systems or probes for biochemical assays.

In addition to its synthetic utility, 4-(3R)-3-aminobutyl-3-methoxyphenol has been investigated for its potential biological activity. Preliminary studies suggest that certain derivatives may exhibit antioxidant or anti-inflammatory properties. These findings are particularly intriguing given the increasing demand for natural product-inspired drugs that target chronic diseases. The phenolic moiety is well-known for its biological significance, and modifications to this core structure could lead to novel therapeutic entities with improved efficacy and reduced toxicity.

The development of efficient synthetic routes to 4-(3R)-3-aminobutyl-3-methoxyphenol is another area of active research. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize production processes while maintaining high enantiomeric purity. These advancements not only improve scalability but also reduce waste generation, aligning with green chemistry principles.

From a commercial perspective, the demand for high-quality intermediates like 1344399-54-7 is expected to grow as pharmaceutical companies continue to expand their libraries of novel compounds. Suppliers specializing in fine chemicals must ensure that their products meet stringent quality standards, including high purity and enantiomeric excess. The ability to produce 4-(3R)-3-aminobutyl-3-methoxyphenol on a large scale with minimal racemization would be a significant competitive advantage.

The role of computational chemistry in designing derivatives of 4-(3R)-3-aminobutyl-3-methoxyphenol cannot be overstated. Molecular modeling software allows researchers to predict the behavior of molecules before they are synthesized, saving time and resources. By integrating experimental data with computational insights, scientists can identify optimal reaction conditions and predict biological activities with greater confidence.

In conclusion,1344399-54-7 and its corresponding product name,4-(3R)-3-aminobutyl-3-methoxyphenol, represent a promising candidate for further exploration in both academic research and industrial applications. Its unique structural features offer opportunities for innovative synthetic strategies and potential therapeutic uses. As our understanding of chemical biology continues to evolve,this compound will likely play an important role in shaping the future of drug discovery.